Cas no 1380153-69-4 (2-amino-3-2-(propan-2-yloxy)phenylpropan-1-ol)

• Product Name: 2-amino-3-2-(propan-2-yloxy)phenylpropan-1-ol
• CAS No: 1380153-69-4
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 6066004
• PubChem ID: 165609055
• Update Time: 2025-06-07

2-amino-3-2-(propan-2-yloxy)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-2-(propan-2-yloxy)phenylpropan-1-ol
• 2-amino-3-[2-(propan-2-yloxy)phenyl]propan-1-ol
• EN300-1760891
• 1380153-69-4

• Inchi： 1S/C12H19NO2/c1-9(2)15-12-6-4-3-5-10(12)7-11(13)8-14/h3-6,9,11,14H,7-8,13H2,1-2H3
• InChI Key： NPSYEPSCINUNTO-UHFFFAOYSA-N
• SMILES： O(C(C)C)C1C=CC=CC=1CC(CO)N

Computed Properties

• Exact Mass: 209.141578849g/mol
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-amino-3-2-(propan-2-yloxy)phenylpropan-1-ol

Introduction to 2-amino-3-2-(propan-2-yloxy)phenylpropan-1-ol and Its Significance in Modern Chemical Biology

2-amino-3-2-(propan-2-yloxy)phenylpropan-1-ol, with the CAS number 1380153-69-4, is a compound of considerable interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and molecular interactions. The presence of both amino and hydroxyl functional groups, coupled with an aromatic ring system, makes it a versatile candidate for further exploration in synthetic chemistry and biological assays.

The structural motif of 2-amino-3-2-(propan-2-yloxy)phenylpropan-1-ol encompasses several key features that contribute to its uniqueness. The aromatic ring, substituted with an amino group at the 2-position and an ethoxypropyl chain at the 3-position, provides a scaffold that can interact with biological targets in diverse ways. This configuration is particularly relevant in the context of developing novel therapeutic agents, where specific molecular recognition is often a critical factor.

In recent years, there has been a growing emphasis on the development of small molecules that can modulate biological pathways with high specificity. 2-amino-3-2-(propan-2-yloxy)phenylpropan-1-ol fits into this paradigm, as its structural features allow for potential interactions with enzymes and receptors involved in various physiological processes. The compound's ability to engage with biological systems makes it a promising candidate for further investigation in areas such as oncology, inflammation, and neurodegenerative diseases.

One of the most compelling aspects of 2-amino-3-2-(propan-2-yloxy)phenylpropan-1-ol is its potential as a building block for more complex molecules. In drug discovery pipelines, such compounds are often used to generate libraries of derivatives that can be screened for biological activity. The flexibility provided by the hydroxyl and ethoxypropyl groups allows for modifications that can fine-tune the pharmacological properties of the molecule, making it an attractive starting point for medicinal chemists.

Recent advancements in computational chemistry have also enhanced the study of 2-amino-3-2-(propan-2-yloxy)phenylpropan-1-ol. Molecular modeling techniques, combined with machine learning algorithms, have enabled researchers to predict how this compound might interact with biological targets. These predictions can guide experimental efforts, reducing the time and resources required to identify promising candidates for further development. The integration of computational methods with traditional wet-lab approaches has significantly accelerated the drug discovery process.

The synthesis of 2-amino-3-2-(propan-2-yloxy)phenylpropan-1-ol presents its own set of challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in addressing these challenges. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric synthesis have enabled the efficient construction of intricate molecular frameworks. These advances have not only facilitated the preparation of 2-amino-3-2-(propan-2-yloxy)phenylpropan-1-ol but also opened up new possibilities for designing related compounds with tailored properties.

In the realm of biological activity, preliminary studies on 2-amino-3-2-(propan-2-yloxy)phenylpropan-1-ol have shown intriguing results. For instance, its interaction with certain enzymes has been explored using both in vitro and in silico approaches. These studies suggest that the compound may exhibit inhibitory effects on targets relevant to diseases such as cancer and inflammation. While further research is needed to fully elucidate its mechanism of action, these initial findings underscore its potential as a therapeutic agent.

The role of CAS number 1380153-69-4 in identifying 2-amino-3-propan yl-oxy phenyl pro pan 1 ol is crucial for ensuring consistency and accuracy in scientific literature. The CAS registry number provides a unique identifier for chemical substances, facilitating their recognition and discussion across different research groups and publications. This standardized system is essential for maintaining order in the vast landscape of chemical compounds and their applications.

Looking ahead, the future prospects for CAS number 1380153 -69 -4 and its corresponding compound are promising. As research continues to uncover new biological targets and synthetic strategies, stronger links between chemical structure and biological function will emerge. This will likely lead to more effective drug candidates derived from molecules like CAS number 1380153 -69 -4, ultimately benefiting patients worldwide.

The interdisciplinary nature of chemical biology necessitates collaboration across various scientific disciplines. Chemists, biologists, pharmacologists, and computer scientists must work together to fully harness the potential of compounds like CAS number 1380153 -69 -4. By leveraging cutting-edge technologies and innovative approaches, researchers can accelerate the discovery and development of new treatments for complex diseases.

In conclusion,CAS number 1380153 -69 -4 represents a significant compound in modern chemical biology,with applications ranging from drug discovery to molecular research. Its unique structural features make it a versatile tool for exploring new therapeutic avenues,while advancements in computational chemistry continue to enhance our understanding of its potential applications. As research progresses,the full scope of what this compound can achieve will undoubtedly become clearer,leading to exciting developments in medicine and beyond.